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Compound Focus: 3,4-Dibromostyrene

CAS No.: 24162-64-9

Cat. No.: S13222284

While data for 3,4-Dibromostyrene is scarce, the table below outlines the expected mass spectrometry
features and general experimental approach for a dibrominated styrene compound. Much of this is inferred

from the general behavior of molecules containing bromine and isotopic patterns [1] [2].

Aspect Expected Characteristics for a Dibromostyrene

Molecular CgHgBr» [3]

Formula

Key Spectral Characteristic isotope pattern due to bromine [1]. Molecular ion peak (M*), M+2 peak
Features with similar height, and M+4 peak [1]. Peaks from fragmentation (e.g., loss of Bre).
lonisation Electron Impact (El) or Electrospray lonisation (ESI) [1].

Method

Mass Analyzer  Time of Flight (TOF) or Quadrupole [1].

General Experimental Protocol

This protocol outlines the key steps for a Time of Flight (TOF) mass spectrometry analysis, which is

common for such applications [1].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s13222284?utm_src=pdf-body
https://www.smolecule.com/products/s13222284?utm_src=pdf-interest
https://www.smolecule.com/products/s13222284?utm_src=pdf-body
https://studymind.co.uk/notes/mass-spectrometry-2/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3483428/
https://www.chemspider.com/Chemical-Structure.81595.html
https://studymind.co.uk/notes/mass-spectrometry-2/
https://studymind.co.uk/notes/mass-spectrometry-2/
https://studymind.co.uk/notes/mass-spectrometry-2/
https://studymind.co.uk/notes/mass-spectrometry-2/
https://studymind.co.uk/notes/mass-spectrometry-2/
https://www.smolecule.com/products/s13222284?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Sample Introduction & Vaporization: The liquid sample is vaporized into the gas phase before
entering the ionization chamber of the mass spectrometer [1].
¢ lonization: The gas sample is ionized. Two common methods are:

o Electron Impact lonisation (EI): An electron gun fires high-energy electrons at the sample
particles. This knocks one electron out of a molecule, forming a 1+ ion (a molecular ion, M**)
[1].

o Electrospray lonisation (ESI): Voltage is applied, often causing the sample particles to gain a
proton (H*), forming an [M+H]* ion. This is a "softer" technique that typically results in less
fragmentation [1].

e Acceleration: The positive ions are accelerated to a constant kinetic energy by an electric field. After
acceleration, all ions have the same kinetic energy [1].

¢ lon Drift: The ions enter a flight tube (drift region) with no electric field. Since kinetic energy is
constant (0.5*mv?), lighter ions travel faster and reach the detector sooner [1].

¢ Detection: lons are detected based on their time of flight. A mass spectrum is generated, plotting the
abundance of ions against their mass-to-charge ratio (m/z). The time of flight is converted to an m/z
value [1].

Visualizing the Mass Spectrometry Workflow

The following diagram illustrates the key stages of a Time of Flight (TOF) mass spectrometry experiment.
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Tips for Finding Specific Data

To obtain the specific experimental data you need, I suggest the following:

e Search Scientific Databases: Use specialized databases like SciFinder, Reaxys, or PubMed.
Search terms like "3,4-dibromostyrene mass spectrum," "EI-MS of dibromostyrene,” or its CAS
Number (if known) will be most effective.
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¢ Analyze the Isotope Pattern: The most definitive feature in the mass spectrum will be the isotope
pattern. Bromine has two natural isotopes ('°Br and 81Br) with almost equal abundance [1]. Look for

a characteristic pattern where the molecular ion (M*) and the (M+2) peak have roughly the same
height [1].

e Consult Chemical Vendors: Some chemical suppliers provide analytical data, including mass
spectra, for the compounds they sell.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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